Cas no 2106816-90-2 (5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid
• CAS No: 2106816-90-2
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• MDL: MFCD28544670
• CID: 5684561
• PubChem ID: 84728759
• Update Time: 2025-05-24

5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid
• 2106816-90-2
• EN300-25616322
• 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxy lic acid
• 1H-Pyrrole-2-carboxylic acid, 5-(2-fluorobenzoyl)-1-methyl-

• MDL： MFCD28544670
• Inchi： 1S/C13H10FNO3/c1-15-10(6-7-11(15)13(17)18)12(16)8-4-2-3-5-9(8)14/h2-7H,1H3,(H,17,18)
• InChI Key： JWAUKFCWSMEHKO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1=CC=C(C(=O)O)N1C)=O

Computed Properties

• Exact Mass: 247.06447134g/mol
• Monoisotopic Mass: 247.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 473.9±40.0 °C(Predicted)
• pka: 3.58±0.41(Predicted)

Additional information on 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid

Introduction to 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid (CAS No. 2106816-90-2) in Modern Chemical Biology and Medicinal Chemistry

5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid, identified by the CAS number 2106816-90-2, is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the pyrrole derivatives class, which is renowned for its broad spectrum of biological activities and pharmaceutical potential. The presence of a fluorobenzoyl moiety and a methylpyrrole core structure imparts unique physicochemical properties, making it a valuable scaffold for drug discovery and molecular probe development.

The fluorine atom in the 2-fluorobenzoyl group is a key structural feature that influences the compound's reactivity, electronic properties, and metabolic stability. Fluorinated aromatic compounds are widely recognized for their ability to enhance binding affinity, improve pharmacokinetic profiles, and modulate enzyme activity. In recent years, the strategic incorporation of fluorine into drug molecules has been extensively studied, leading to several FDA-approved medications that leverage fluorine's unique characteristics. The methylpyrrole-2-carboxylic acid moiety further contributes to the compound's versatility, providing a reactive site for further functionalization and enabling interactions with biological targets.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid as a lead compound for developing novel therapeutic agents. Studies have demonstrated its potential in inhibiting various enzymes and receptors implicated in metabolic disorders, inflammation, and cancer. For instance, computational simulations have revealed that this compound can effectively bind to the active sites of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory pathways. The fluorobenzoyl group is particularly crucial in these interactions, as it can form hydrogen bonds and π-stacking interactions with key residues in the enzyme active site.

In vitro experiments have further validated the biological significance of 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid. Researchers have reported its potent inhibitory effects on COX-2, a key enzyme involved in pain and inflammation. The presence of the fluorine atom enhances the compound's binding affinity by increasing lipophilicity while maintaining solubility, thereby optimizing its pharmacokinetic properties. Additionally, the methylpyrrole-2-carboxylic acid moiety allows for selective interactions with biological targets, minimizing off-target effects. These findings suggest that this compound could serve as a foundation for developing next-generation anti-inflammatory drugs with improved efficacy and safety profiles.

The synthesis of 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid presents an intriguing challenge due to its complex structure. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These synthetic strategies not only ensure high yields but also allow for modular modifications, enabling researchers to explore analogs with tailored biological activities. The development of scalable synthetic routes is essential for translating laboratory discoveries into clinical applications.

From a medicinal chemistry perspective, the structural features of 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid make it an attractive candidate for further optimization. The combination of the fluorobenzoyl group and the methylpyrrole core provides multiple sites for chemical manipulation, allowing chemists to fine-tune properties such as solubility, bioavailability, and metabolic stability. Techniques like structure-activity relationship (SAR) studies have been instrumental in identifying key structural determinants that influence biological activity. By systematically modifying substituents around the pyrrole ring or replacing the benzoyl moiety with other functional groups, researchers can uncover novel derivatives with enhanced therapeutic potential.

The role of computational tools in drug discovery cannot be overstated when discussing compounds like 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid. Molecular docking simulations have been used to predict binding affinities and identify potential drug-target interactions. These simulations provide insights into how the compound interacts with biological macromolecules at an atomic level, guiding experimental design and hypothesis generation. Furthermore, virtual screening techniques have enabled high-throughput identification of compounds with similar structures but potentially improved properties. This integrative approach combining experimental data with computational predictions accelerates the drug discovery process significantly.

Future research directions may focus on exploring new applications of 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid beyond traditional pharmaceuticals. Its unique structural features could make it useful in materials science applications or as a building block for designing smart polymers with tailored functionalities. Additionally, investigating its role in emerging fields such as nanomedicine or biosensing could open up new avenues for innovation. As our understanding of biological systems continues to evolve, compounds like this will remain at forefronts of interdisciplinary research.

In conclusion,5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid (CAS No. 2106816-90-2) represents a promising entity in chemical biology and medicinal chemistry due to its versatile structure and potential therapeutic applications. The strategic placement of functional groups such as the fluorobenzoyl moiety enhances its interaction with biological targets while maintaining favorable pharmacokinetic properties. Continued exploration through synthetic chemistry,computational modeling,and biological assays will likely uncover even more innovative uses for this compound in addressing complex diseases worldwide.